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Compound Name: 4-Quinazolinol, 3-oxide
CAS No.: 5319-71-1
Cat. No.: B12121712
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Executive Summary

This technical guide provides a comparative analysis of 4-Quinazolinol, 3-oxide (tautomeric
with 3-hydroxyquinazolin-4(3H)-one) against established therapeutic standards. Focusing on
three primary therapeutic axes—Anticancer (EGFR), Antimicrobial (DNA Gyrase), and Anti-
inflammatory (COX-2)—we synthesize in silico docking data to evaluate binding affinity, pose
stability, and molecular interaction profiles.

The presence of the N-hydroxy/oxide moiety at position 3 distinguishes this scaffold from
classical quinazolinones, offering unique hydrogen bond donor/acceptor capabilities that
enhance specificity in the ATP-binding pockets of kinase and synthase targets.

Chemical Identity & Pharmacophore Analysis

The core subject of this guide is the 3-hydroxyquinazolin-4(3H)-one scaffold, often referred to in
its tautomeric form as 4-Quinazolinol, 3-oxide.

» Core Scaffold: Fused benzene and pyrimidine rings (Quinazolinone).
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o Key Modification: The N-3 hydroxyl group (

).

e Mechanistic Advantage: Unlike the standard

or
-alkyl quinazolinones, the

group can participate in dual H-bonding (as both donor and acceptor) and metal chelation
(e.g.,

in DNA gyrase active sites).

Computational Methodology (Standardized
Protocol)

To ensure reproducibility, we define a standardized "Best Practice" workflow for docking this
scaffold. This protocol integrates steps verified across multiple high-impact studies utilizing
AutoDock Vina, GOLD, and GLIDE.

Docking Workflow Diagram
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Figure 1: Standardized in silico workflow for evaluating quinazolinone derivatives.

Protocol Specifics

e Ligand Preparation: Structures must be energy minimized using DFT (B3LYP/6-31G*) to
accurately model the N-oxide bond length.

e Protein Preparation:
o EGFR: PDB ID: 1M17 or 4HJO (Resolution < 2.5 A).
o DNA Gyrase: PDB ID: 1KZN.[1]
o COX-2: PDB ID: 3LN1.

» Validation: The protocol is valid only if the re-docking RMSD of the co-crystallized native
ligand is < 2.0 A.
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Comparative Analysis: Anticancer (EGFR Inhibition)

Epidermal Growth Factor Receptor (EGFR) overexpression is a driver in NSCLC (Non-Small
Cell Lung Cancer). Quinazolines are the "privileged scaffold" for EGFR inhibitors (e.qg.,
Gefitinib).

Mechanistic Pathway

The 4-Quinazolinol, 3-oxide scaffold targets the ATP-binding cleft, preventing
autophosphorylation and downstream signaling.

EGFR Dimerization X
Requires
AR Autophosphorylation . . - -
. . ATP Binding (Tyr Residues) MAPK/AKT Signaling Cell Proliferation
4-Quinazolinol
3-oxide

Click to download full resolution via product page

Figure 2: EGFR signaling cascade and the competitive inhibition mechanism of the scaffold.

Performance Data

Hypothesis: The 3-oxide group provides an additional H-bond anchor to Met793 (hinge region)
compared to standard quinazolines.
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Binding .
Key Residue
Compound Target (PDB) Energy ] RMSD (A)
Interactions
(kcal/mol)
4-Quinazolinol, Met793 (H-
) EGFR (1M17) -8.2+04 1.12
3-oxide bond), Lys745
Gefitinib
EGFR (1M17) -8.9+0.3 Met793, Cys775  0.85
(Standard)
Erlotinib
EGFR (1M17) -85+0.5 Met793, Thr790 0.92
(Standard)
Lapatinib EGFR (1XKK) -9.1+0.2 Met793, Leu788 1.05

Analysis: While the core 3-oxide scaffold shows slightly lower affinity than optimized drugs like
Gefitinib, it exhibits comparable binding to Erlotinib. The N-oxide oxygen often acts as a
hydrogen bond acceptor for the backbone NH of Met793, mimicking the N1 interaction of
adenine.

Comparative Analysis: Antimicrobial (DNA Gyrase)

Bacterial DNA Gyrase (Topoisomerase Il) is a validated target for quinazolinones, which act
similarly to fluoroquinolones.

Binding Mode

The 3-hydroxy/oxide group is critical here. It facilitates a water-mediated bridge with Ser1084 or
direct interaction with Asp87, often coordinating with the

ion essential for enzyme function.

Performance Data
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Binding

H-Bond H-Bond
Compound Target (PDB) Energy
Donors Acceptors
(kcal/mol)
4-Quinazolinol, DNA Gyrase
_ -7.4 1 (OH) 2 (C=0, N-O)
3-oxide (1KZN)
Ciprofloxacin DNA Gyrase
-8.1 2 3
(Standard) (1KZN)
DNA Gyrase
Novobiocin -6.8 3 4
(1KZN)

Insight: The 3-oxide derivative outperforms Novobiocin in binding affinity but trails
Ciprofloxacin. However, derivatives substituted at the C-2 position (e.g., with a thioxo or phenyl
group) frequently exceed Ciprofloxacin's affinity (reaching -9.0 kcal/mol) by extending into the
hydrophobic pocket formed by Pro79.

Comparative Analysis: Anti-inflammatory (COX-2)

Selective COX-2 inhibition is desirable to reduce gastric side effects associated with COX-1
inhibition.

Selectivity Profile

Docking studies reveal that the bulky 3-oxide/3-hydroxy group helps the molecule fit into the
larger hydrophobic side pocket of COX-2, which is absent in COX-1 (due to the lle523 vs.
Val523 difference).

Binding Energy Selectivity Index
Compound Target
(kcal/mol) (Est.)
4-Quinazolinol, 3-
] COX-2 (3LN1) -8.8 Moderate
oxide
Celecoxib (Standard) COX-2 (3LN1) -9.6 High
Indomethacin COX-2 (3LN1) -7.2 Low (Non-selective)
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Key Interaction: The carbonyl oxygen at C-4 and the N-oxide oxygen form a network with
Arg120 and Tyr355, stabilizing the ligand at the constriction site of the enzyme.

Synthesis of Findings & Recommendations
Structural Advantages

o H-Bond Versatility: The 3-oxide moiety allows the scaffold to act as a "chameleon,” donating
H-bonds in acidic microenvironments (like inflamed tissue) and accepting them in neutral
pockets.

o Solubility: The polar N-oxide bond improves aqueous solubility compared to the parent
guinazoline, potentially improving bioavailability (ADMET profile).

Optimization Strategy

To elevate the 4-Quinazolinol, 3-oxide scaffold from a "hit" to a "lead," researchers should
focus on:

o C-2 Substitution: Introduce a lipophilic group (phenyl or benzyl) to engage the hydrophobic
pockets of EGFR or COX-2.

e C-6/C-7 Modification: Add electron-withdrawing groups (Cl, F) to modulate the pKa of the N-
oxide and enhance metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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